2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 2-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C14H13N3S/c1-11-5-4-6-12(9-11)10-18-14-15-13-7-2-3-8-17(13)16-14/h2-9H,10H2,1H3
• InChI Key: KHQNPVOLUHWXNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN3C=CC=CC3=N2
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol

Description

2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated. In

Mechanism of Action

The mechanism of action of 2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine has been found to have significant biochemical and physiological effects. Studies have shown that it can cause changes in gene expression, alter cell cycle progression, and induce oxidative stress in cancer cells. It has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine in lab experiments is its potent anticancer activity. It has been shown to be effective against a wide range of cancer cells, making it a promising candidate for further research. However, its limited solubility in water and potential toxicity at high concentrations can be a limitation for some experiments.

Future Directions

There are several future directions for research on 2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine. One area of interest is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another direction is the investigation of its potential as a therapeutic agent for other diseases, such as fungal and bacterial infections. Additionally, further studies on its mechanism of action and biochemical and physiological effects can provide valuable insights into its potential applications in various fields.

Synthesis Methods

2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine can be synthesized using different methods. One of the most common methods is the reaction of 3-methylbenzylamine with 2-bromo-1-nitropyridine, followed by reduction of the nitro group to an amine using palladium on carbon and hydrogen gas. The resulting amine is then reacted with carbon disulfide and sodium hydride to form the desired compound.

Scientific Research Applications

2-[(3-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyridine has been extensively studied for its potential applications in various fields. It has been found to exhibit significant anticancer activity, with studies showing its effectiveness against different types of cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been investigated for its potential as an antifungal and antibacterial agent, with promising results.